Cas no 827343-18-0 (Thiophene, 2-bromo-3-octadecyl-)
827343-18-0 structure
Product Name:Thiophene, 2-bromo-3-octadecyl-
CAS No:827343-18-0
MF:C22H39BrS
MW:415.514065027237
MDL:MFCD32062853
CID:684360
PubChem ID:69339510
Update Time:2025-04-19
Thiophene, 2-bromo-3-octadecyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiophene, 2-bromo-3-octadecyl-
- 2-bromo-3-octadecylthiophene
- DTXSID10740288
- SCHEMBL5170070
- D89125
- B5410
- 827343-18-0
- MFCD32062853
-
- MDL: MFCD32062853
- Inchi: 1S/C22H39BrS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-19-20-24-22(21)23/h19-20H,2-18H2,1H3
- InChI Key: RWTBCEZWUFMYTM-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CS1)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 414.19558g/mol
- Monoisotopic Mass: 414.19558g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 17
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 12.1
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Melting Point: 33.0 to 37.0 deg-C
Thiophene, 2-bromo-3-octadecyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5410-1G |
Thiophene, 2-bromo-3-octadecyl- |
827343-18-0 | 93.0%(GC) | 1G |
¥590.0 | 2022-09-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B5410-1G |
2-Bromo-3-octadecylthiophene |
827343-18-0 | >93.0%(GC) | 1g |
¥195.00 | 2024-04-15 | |
| abcr | AB549756-1 g |
2-Bromo-3-octadecylthiophene, 90%; . |
827343-18-0 | 90% | 1g |
€212.60 | 2023-07-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1269226-1g |
2-Bromo-3-octadecylthiophene |
827343-18-0 | 98% | 1g |
¥1593.00 | 2024-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5410-1G |
Thiophene, 2-bromo-3-octadecyl- |
827343-18-0 | 93.0%(GC) | 1g |
¥590.0 | 2024-07-20 | |
| Chemenu | CM394822-1g |
2-Bromo-3-octadecylthiophene |
827343-18-0 | 95%+ | 1g |
$189 | 2023-01-18 | |
| abcr | AB549756-1g |
2-Bromo-3-octadecylthiophene, 90%; . |
827343-18-0 | 90% | 1g |
€184.20 | 2025-02-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X214847A-250mg |
Thiophene, 2-bromo-3-octadecyl- |
827343-18-0 | 250mg |
¥278.0 | 2024-07-20 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X214847A-5g |
Thiophene, 2-bromo-3-octadecyl- |
827343-18-0 | 5g |
¥2595.0 | 2024-07-20 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | X214847A-25g |
Thiophene, 2-bromo-3-octadecyl- |
827343-18-0 | 25g |
¥9269.0 | 2024-07-20 |
Thiophene, 2-bromo-3-octadecyl- Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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